2-Nitro-6-[(propan-2-yl)amino]benzonitrile

• CAS RN: 1093203-66-7
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 2-nitro-6-(propan-2-ylamino)benzonitrile
• InChI: InChI=1S/C10H11N3O2/c1-7(2)12-9-4-3-5-10(13(14)15)8(9)6-11/h3-5,7,12H,1-2H3
• InChI Key: LVOPYCWJKDKMDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C(C(=CC=C1)[N+](=O)[O-])C#N

Description

2-Nitro-6-[(propan-2-yl)amino]benzonitrile is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,6-dinitrobenzonitrile (0.58 g, 3.00 mmol) in DMF (6 mL) was added isopropylamine (0.71 g, 12.00 mmol) and the reaction mixture was stirred at 50° C. under nitrogen for ten minutes. After cooling to room temperature, dilution with H2O and extraction with EtOAc, solvents of the combined organic phases were evaporated and the residue was purified by flash chromatography (Biotage system, 80 g silicagel column) using a Hexane/EtOAc (3:2) solution as eluant, to give 2-(isopropylamino)-6-nitrobenzonitrile (0.22 g, 35%). 1H NMR (400 MHz, DMSO-d6) δ 1.20 (d, J=6.4 Hz, 6H), 3.85-3.80 (m, 1H), 5.94 (d, J=8.0 Hz, NH), 7.26 (d, J=9.0 Hz, 1H), 7.42 (d, J=9.0 Hz, 1H), 7.60 (t, J=8.8 Hz, 1H).